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Abstract

(E)-Metominostrobin is a synthetic strobilurin fungicide renowned for its broad-spectrum
activity against a variety of fungal pathogens, particularly in agricultural applications.[1][2] Its
efficacy is intrinsically linked to its physicochemical properties, which govern its solubility,
stability, and ability to reach its biological target. This technical guide provides a comprehensive
overview of the core physicochemical properties of (E)-Metominostrobin, complete with
detailed experimental protocols and visual representations of its mechanism of action and
experimental workflows. All quantitative data is presented in clear, tabular format for ease of
comparison and reference.

Chemical Identity and Structure

(E)-Metominostrobin, with the IUPAC name (2E)-2-(methoxyimino)-N-methyl-2-(2-
phenoxyphenyl)acetamide, is a member of the strobilurin class of fungicides.[3] The "(E)"
designation refers to the stereochemistry of the methoxyimino group, which is crucial for its
biological activity.[3]
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Identifier Value

(2E)-2-(methoxyimino)-N-methyl-2-(2-

IUPAC Name phenoxyphenyl)acetamide
CAS Number 133408-50-1

Molecular Formula C16H16N203[1][4]
Molecular Weight 284.31 g/mol [1][4]

CNC(=0)/C(=N\OC)/C1=CC=CC=C10C2=CC=
CC=C2

Canonical SMILES

InChl Key HIIRDDUVRXCDBN-OBGWFSINSA-N

Physicochemical Properties

The physicochemical properties of (E)-Metominostrobin are critical determinants of its
environmental fate, bioavailability, and fungicidal activity. A summary of these properties is
provided in the table below.
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Property

Value

Source

Physical State

White crystalline solid/powder

[5]

Melting Point

87-89 °C

[1]

Boiling Point

Not available (decomposes)

[3][6]

Vapor Pressure

1.8 x 10-5 Pa (at 25 °C)

Water Solubility

128 mg/L (at 20 °C, pH 7)

Solubility in Organic Solvents

Dichloromethane: 1,380,000
mg/L (at 20 °C) Chloroform:
1,280,000 mg/L (at 20 °C)
Soluble in DMSO and

Acetonitrile

[5]

Octanol-Water Partition

Coefficient (log P)

2.32 (at 20 °C, pH 7)

pKa

Data not readily available

Experimental Protocols

The determination of the physicochemical properties of (E)-Metominostrobin follows

standardized methodologies, often adhering to OECD guidelines for the testing of chemicals.

Below are detailed protocols for key experiments.

Melting Point Determination (Capillary Method)

This protocol is based on the OECD Guideline 102 for the determination of melting

point/melting range.

Objective: To determine the temperature range over which (E)-Metominostrobin transitions

from a solid to a liquid.

Materials:

e (E)-Metominostrobin, analytical standard (>98% purity)
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Melting point apparatus (e.g., Mel-Temp)
Capillary tubes (sealed at one end)
Spatula

Mortar and pestle

Procedure:

Ensure the (E)-Metominostrobin sample is completely dry and in a fine powdered form. If
necessary, gently grind the crystals in a mortar and pestle.

Pack the dry powder into a capillary tube to a height of 2-3 mm by tapping the sealed end of
the tube on a hard surface.

Place the packed capillary tube into the heating block of the melting point apparatus.

Set the apparatus to heat at a rapid rate (e.g., 10-20 °C/min) to obtain an approximate
melting range.

Allow the apparatus to cool.

Prepare a new capillary and heat the block to a temperature approximately 10 °C below the
observed approximate melting point.

Reduce the heating rate to 1-2 °C/min to allow for accurate observation.

Record the temperature at which the first drop of liquid appears (onset of melting) and the
temperature at which the last solid particle melts (completion of melting). This range is the
melting point of the sample.
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4 Sample Preparation

Dry (E)-Metominostrobin Sample

Grind to a Fine Powder

Pack into Capillary Tube

Transfer

Measurement

Place Capillary in Apparatus

Rapid Heating for Approximate Range

Slow Heating for Accurate Measurement

Record Melting Range
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Workflow for Melting Point Determination.

Water Solubility Determination (Flask Method)
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This protocol is based on the OECD Guideline 105 for water solubility.

Objective: To determine the saturation concentration of (E)-Metominostrobin in water at a
specific temperature.

Materials:

e (E)-Metominostrobin, analytical standard

« Distilled or deionized water

o Glass flasks with stoppers

o Constant temperature water bath or shaker

e Centrifuge

e Analytical balance

e High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV)
Procedure:

e Add an excess amount of (E)-Metominostrobin to a glass flask. The excess solid should be
visible.

o Add a known volume of water to the flask.

o Seal the flask and place it in a constant temperature bath (e.g., 20 °C) with agitation for a
sufficient time to reach equilibrium (typically 24-48 hours).

 After the equilibration period, cease agitation and allow the undissolved solid to settle.

o Centrifuge an aliquot of the supernatant at a controlled temperature to remove any
suspended particles.

o Carefully withdraw a sample from the clear supernatant for analysis.
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» Determine the concentration of (E)-Metominostrobin in the sample using a validated HPLC
method.

e The determined concentration represents the water solubility of the compound at the
specified temperature.

Octanol-Water Partition Coefficient (log P) Determination
(Shake Flask Method)

This protocol is based on the OECD Guideline 107 for the determination of the partition
coefficient.

Objective: To determine the ratio of the concentration of (E)-Metominostrobin in n-octanol
versus water at equilibrium.

Materials:

o (E)-Metominostrobin, analytical standard

e n-Octanol (reagent grade), pre-saturated with water

o Water (reagent grade), pre-saturated with n-octanol

e Separatory funnels

e Mechanical shaker

o Centrifuge

e Analytical instrumentation for concentration measurement (e.g., HPLC-UV)
Procedure:

e Prepare a stock solution of (E)-Metominostrobin in n-octanol.

 In a separatory funnel, combine a known volume of the n-octanol stock solution with a known
volume of water. The volume ratio of the two phases is typically 1:1, but can be adjusted
depending on the expected log P value.
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o Shake the separatory funnel for a sufficient time to reach equilibrium (e.g., 1-2 hours) at a
constant temperature.

» Allow the two phases to separate completely. If an emulsion forms, it may be necessary to
centrifuge the mixture.

o Carefully collect samples from both the n-octanol and the aqueous phases.

o Determine the concentration of (E)-Metominostrobin in each phase using a suitable
analytical method.

» Calculate the partition coefficient (P) as the ratio of the concentration in the n-octanol phase
to the concentration in the aqueous phase.

The log P is the base-10 logarithm of the partition coefficient.

Mechanism of Action: Inhibition of Mitochondrial
Respiration

(E)-Metominostrobin belongs to the Quinone outside Inhibitor (Qol) class of fungicides.[3] Its
mode of action is the inhibition of mitochondrial respiration in fungi. Specifically, it binds to the
Qo site of the cytochrome bcl complex (Complex Ill) in the mitochondrial electron transport
chain.[3] This binding blocks the transfer of electrons from ubiquinol to cytochrome c, which
disrupts the production of ATP, the primary energy currency of the cell. The lack of energy
ultimately leads to fungal cell death.
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Inhibition of the Mitochondrial Electron Transport Chain by (E)-Metominostrobin.
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Conclusion

The physicochemical properties of (E)-Metominostrobin are well-characterized and provide a
solid foundation for understanding its behavior as a fungicide. Its moderate lipophilicity,
indicated by its log P value, allows for effective penetration of fungal cell membranes, while its
specific solubility characteristics influence its formulation and application. The primary
mechanism of action, the inhibition of mitochondrial respiration, is a potent and specific target,
making (E)-Metominostrobin an effective agent for the control of fungal diseases. The
experimental protocols outlined in this guide provide a framework for the accurate and
reproducible determination of its key physicochemical parameters, which is essential for
regulatory purposes and further research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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